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Compound Name: Rhodium

Cat. No.: B144600

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rhodium (Rh), a rare, silvery-white, hard, and corrosion-resistant transition metal, holds a
significant position in various scientific and industrial applications. As a member of the platinum
group metals, it exhibits unique chemical and physical properties that make it an invaluable
catalyst in organic synthesis, a critical component in high-temperature thermocouples, and a
durable plating material. This technical guide provides an in-depth exploration of the core
elemental properties of rhodium and its electron configuration, tailored for professionals in
research, science, and drug development.

Core Elemental Properties of Rhodium

The fundamental characteristics of rhodium are summarized in the tables below, offering a
clear and concise overview for comparative analysis.

Physical and Atomic Properties
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Property Value Units

Atomic Number 45 -

Atomic Mass 102.9055 u[1][21[3]

Density (at 20°C) 12.41 g/cm3[4][5][6][7][8]

Melting Point 1964 °C[9]

2237 K[10]

Boiling Point 3695 °Cl[9][11][12]

3968 K[1][11]

Crystal Structure Face-Centered Cubic (fcc)[13] ]
[14][15][16][17]

Atomic Radius (empirical) 134 pm[13]

Covalent Radius 142+7 pm[13]

| ic and Chemical :

Property Value Units
Electron Configuration [Kr] 4d® 5s1[10][18][19][20][21] -
Electrons per Shell 2,8, 18, 16, 1[18][19] -
Electronegativity (Paulin
I Y J 2.28 -[13]
scale)
1st lonization Energy 719.7 kJ/mol[13][18]
2nd lonization Energy 1740 kJ/mol[13][18]
3rd lonization Energy 2997 kJ/mol[13][18]
. . -31 _ll 01 +1| +2| +3! +41 +51
Common Oxidation States -
+6, +7[13]
Most Common Oxidation
+1, +3 -[6][13]

States
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Electron Configuration and Oxidation States

Rhodium's electron configuration, [Kr] 4d® 5st, is noteworthy as it deviates from the expected
Aufbau principle filling order, a phenomenon observed in several other transition metals. This
configuration contributes to its diverse chemical behavior and the stability of its various
oxidation states. While rhodium can exist in a wide range of oxidation states from -3 to +7, the
+1 and +3 states are the most prevalent and catalytically significant.[6][13] The Rh(l) and
Rh(lll) oxidation states are central to many organometallic reactions, including hydrogenation,
hydroformylation, and acetic acid synthesis.

Experimental Methodologies

The determination of rhodium's elemental properties relies on a suite of sophisticated
experimental techniques. The following sections outline the methodologies for key property
measurements.

Crystal Structure Determination: X-Ray Diffraction (XRD)

The face-centered cubic (fcc) crystal structure of rhodium is experimentally determined using
X-ray diffraction (XRD).[13][14][15][16][17]

Methodology:

Sample Preparation: A high-purity, single crystal or powdered sample of rhodium is
prepared.

¢ Instrumentation: The sample is mounted in a diffractometer. A monochromatic X-ray beam,
typically from a copper or molybdenum source, is directed at the sample.

o Data Collection: As the sample is rotated, the X-rays are diffracted by the crystal lattice
planes. A detector records the intensity of the diffracted X-rays at various angles (26).

o Analysis: The resulting diffraction pattern, a plot of intensity versus 26, exhibits a series of
peaks. The positions and intensities of these peaks are characteristic of the crystal structure.
By applying Bragg's Law (nA = 2d sin@), the d-spacing between the crystal planes can be
calculated. This data is then used to determine the unit cell parameters and confirm the fcc
structure.
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Atomic Mass Determination: Mass Spectrometry

Given that naturally occurring rhodium is monoisotopic, consisting entirely of 1°3Rh, its atomic

mass can be determined with high precision.

Methodology:

lonization: A sample of rhodium is introduced into a mass spectrometer and ionized,
typically using techniques like inductively coupled plasma (ICP) or thermal ionization.

Acceleration: The resulting ions are accelerated by an electric field.

Deflection: The ions then pass through a magnetic field, which deflects them according to
their mass-to-charge ratio (m/z).

Detection: A detector measures the abundance of ions at each m/z value. For rhodium, a
single peak at m/z 103 is observed, confirming its monoisotopic nature and allowing for a
precise determination of its atomic mass.

Density Determination: Archimedes' Principle

The density of rhodium is determined by measuring its mass and volume.

Methodology:

Mass Measurement: A sample of pure rhodium is weighed using a high-precision analytical
balance.

Volume Measurement: The volume of the sample is determined using Archimedes' principle.
The sample is submerged in a liquid of known density (e.g., water), and the buoyant force
(equal to the weight of the displaced liquid) is measured. Alternatively, the volume of
displaced liquid can be measured directly.

Calculation: The density is then calculated by dividing the mass of the sample by its volume.

Melting Point Determination: Optical Pyrometry
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Due to its high melting point, the temperature of melting rhodium is measured using non-
contact methods such as optical pyrometry.

Methodology:

Heating: A sample of rhodium is heated in a high-temperature furnace, often an induction
furnace.

o Temperature Measurement: An optical pyrometer is focused on the sample. This instrument
measures the intensity of the thermal radiation emitted by the sample at a specific
wavelength.

e Phase Transition Observation: The temperature is gradually increased, and the point at
which the solid rhodium transitions to a liquid is visually observed.

» Data Correlation: The intensity of the radiation measured by the pyrometer at the melting
point is correlated to a calibrated temperature scale to determine the melting point.

Electron Configuration Determination: X-ray
Photoelectron Spectroscopy (XPS)

X-ray Photoelectron Spectroscopy (XPS) is a powerful surface-sensitive technique used to
investigate the electronic states of elements, including the electron configuration of rhodium.

Methodology:

Sample Irradiation: A rhodium sample is placed in an ultra-high vacuum chamber and
irradiated with a mono-energetic beam of X-rays.

o Photoelectron Emission: The X-rays have sufficient energy to cause the ejection of core-level
electrons from the rhodium atoms.

o Energy Analysis: The kinetic energy of these emitted photoelectrons is measured by an
electron energy analyzer.

e Binding Energy Calculation: The binding energy of the electrons can be calculated by
subtracting the measured kinetic energy from the energy of the incident X-rays. The resulting
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spectrum shows peaks corresponding to the different core and valence electron shells,
providing direct evidence for the electron configuration of rhodium.
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Caption: Interrelationship of Rhodium's core properties and applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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